![molecular formula C10H9ClFN3 B3024482 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine CAS No. 1002033-29-5](/img/structure/B3024482.png)
1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine
Overview
Description
1-(2-Chloro-4-fluorobenzyl)-1H-pyrazol-4-amine (CFBP) is a small molecule that has been studied extensively due to its potential applications in medicinal chemistry. It is a heterocyclic amine that has been found to possess a wide range of biological activity, including anti-inflammatory and anticancer properties. CFBP has been studied in laboratory experiments, in vitro, and in vivo models, and has been shown to be a promising therapeutic agent for a variety of diseases.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The chemical reactivity of derivatives similar to 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine makes them valuable building blocks for the synthesis of a wide range of heterocyclic compounds. These compounds include pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, spiropyrans, and others. Their unique reactivity provides mild reaction conditions for generating versatile dyes and heterocyclic compounds from various precursors, including amines and α-aminocarboxylic acids (Gomaa & Ali, 2020).
Removal of Environmental Contaminants
Amine-functionalized sorbents, related to the chemical structure of 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine, have shown promise in the removal of persistent and mobile fluoro-organic chemicals from water supplies. These compounds, which include perfluoroalkyl and polyfluoroalkyl substances (PFAS), have been detected in many water supplies, and their safe concentrations are extremely low. The application of amine-containing sorbents for PFAS control is based on their electrostatic interactions, hydrophobic interactions, and sorbent morphology, offering an effective solution for treating municipal water and wastewater (Ateia et al., 2019).
Development of New Anticancer Agents
Research on pyrazoline derivatives, which share a core structure with 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine, has been a focus area due to their significant biological activity, including anticancer effects. Various methods have been utilized to synthesize pyrazoline derivatives, demonstrating their potential as multifunctional agents in anticancer applications. This highlights the role of pyrazoline as an important moiety in the development of novel anticancer agents, encouraging further research in this field (Ray et al., 2022).
properties
IUPAC Name |
1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClFN3/c11-10-3-8(12)2-1-7(10)5-15-6-9(13)4-14-15/h1-4,6H,5,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIABYNUWYCBQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Cl)CN2C=C(C=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClFN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301209482 | |
Record name | 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301209482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine | |
CAS RN |
1002033-29-5 | |
Record name | 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1002033-29-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301209482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.